Cas no 926198-58-5 (N-(3-Fluorophenylmethyl)tert-butylamine)

• Product Name: N-(3-Fluorophenylmethyl)tert-butylamine
• CAS No: 926198-58-5
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 858984
• PubChem ID: 16772163
• Update Time: 2025-09-28

N-(3-Fluorophenylmethyl)tert-butylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorophenylmethyl)tert-butylamine
• N-[(3-fluorophenyl)methyl]-2-methylpropan-2-amine
• MFCD09044475
• N-tert-Butyl-3-fluorobenzylamine
• AKOS000128754
• DTXSID10588208
• n-(3-fluorobenzyl)-2-methylpropan-2-amine
• tert-butyl[(3-fluorophenyl)methyl]amine
• 926198-58-5
• SCHEMBL10294063
• N-(tert-butyl)-N-(3-fluorobenzyl)amine
• EN300-40214
• C78591
• Z239630042
• AB01007689-01

• MDL： MFCD09044475
• Inchi： 1S/C11H16FN/c1-11(2,3)13-8-9-5-4-6-10(12)7-9/h4-7,13H,8H2,1-3H3
• InChI Key： XCGBDYPASWCFLR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNC(C)(C)C

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 220.2±15.0 °C at 760 mmHg
• Flash Point: 87.0±20.4 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-(3-Fluorophenylmethyl)tert-butylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)